Cas no 2411338-33-3 ((2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide
• CAS No: 2411338-33-3
• MF: C₁₅H₂₂FN₃O₃S
• MW: 343.416885852814
• CID: 5356944
• PubChem ID: 146098285
• Update Time: 2025-07-15

(2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175093
• (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide

• Inchi： 1S/C15H22FN3O3S/c1-15(2,18-14(20)6-5-9-19(3)4)12-8-7-11(10-13(12)16)23(17,21)22/h5-8,10H,9H2,1-4H3,(H,18,20)(H2,17,21,22)/b6-5+
• InChI Key： ULDBWXKHHOLNOS-AATRIKPKSA-N
• SMILES： S(C1C=CC(=C(C=1)F)C(C)(C)NC(/C=C/CN(C)C)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 541
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide (CAS No. 2411338-33-3)

(2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide, with the CAS number 2411338-33-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dimethylamino group, a fluoro-substituted phenyl ring, and a sulfamoyl moiety, which collectively contribute to its potential therapeutic applications.

The molecular formula of (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide is C₁₆H₁₉FNO₄S, and its molecular weight is approximately 350.40 g/mol. The compound's structure includes a conjugated double bond, which can influence its chemical reactivity and biological activity. The presence of the dimethylamino group enhances the compound's basicity and solubility in polar solvents, while the fluoro-substituted phenyl ring and sulfamoyl group provide additional functional groups that can interact with biological targets.

Recent studies have focused on the potential of (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide as a therapeutic agent for various diseases. One notable area of research is its activity against cancer cells. In vitro studies have shown that this compound exhibits potent cytotoxic effects on several human cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic properties of (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide have also been studied in detail. In animal models, the compound shows good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in clinical settings. These properties make it an attractive candidate for further development as a therapeutic agent.

Toxicity studies have indicated that (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide is generally well-tolerated at therapeutic doses. However, like all new compounds, it is essential to conduct comprehensive safety assessments to ensure its long-term safety and efficacy in human patients. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various disease settings.

In conclusion, (2E)-4-(dimethylamino)-N-[2-(2-fluoro-4-sulfamoylphenyl)propan-2-yl]but-2-enamide (CAS No. 2411338-33-3) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an intriguing subject for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.